Cas no 2094476-56-7 ((S)-2-Amino-3-propylhexan-1-ol)

• Product Name: (S)-2-Amino-3-propylhexan-1-ol
• CAS No: 2094476-56-7
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 5703781
• PubChem ID: 154703433
• Update Time: 2023-10-15

(S)-2-Amino-3-propylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1841271
• (S)-2-Amino-3-propylhexan-1-ol
• 2094476-56-7
• (2S)-2-amino-3-propylhexan-1-ol
• 1-Hexanol, 2-amino-3-propyl-, (2S)-

• Inchi： 1S/C9H21NO/c1-3-5-8(6-4-2)9(10)7-11/h8-9,11H,3-7,10H2,1-2H3/t9-/m1/s1
• InChI Key： OLXLHWMIQJDKFX-SECBINFHSA-N
• SMILES： OC[C@H](C(CCC)CCC)N

Computed Properties

• Exact Mass: 159.162314293g/mol
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 79.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų